Cas no 1406889-83-5 (1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine)

1-(3-Ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine is a heterocyclic organic compound featuring an imidazopyridine core with an ethyl substituent at the 3-position and a methylthio-propylamine side chain. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for drug discovery due to its fused bicyclic system, which may enhance binding affinity and selectivity in biological targets. The presence of the methylthioether group offers opportunities for further functionalization, while the amine moiety provides a handle for derivatization. Its well-defined molecular architecture makes it suitable for applications in pharmacological research, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and stability under standard storage conditions.
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine structure
1406889-83-5 structure
Product Name:1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
CAS No:1406889-83-5
MF:C12H18N4S
MW:250.363120555878
CID:5575278
Update Time:2025-05-25

1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[4,5-b]pyridine-2-methanamine, 3-ethyl-α-[2-(methylthio)ethyl]-
    • 1-(3-Ethyl-3h-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
    • 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
    • Inchi: 1S/C12H18N4S/c1-3-16-11(9(13)6-8-17-2)15-10-5-4-7-14-12(10)16/h4-5,7,9H,3,6,8,13H2,1-2H3
    • InChI Key: QISXGYYDQAANPY-UHFFFAOYSA-N
    • SMILES: C(N1C(=NC2=CC=CN=C12)C(N)CCSC)C

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 437.3±45.0 °C(Predicted)
  • pka: 7.60±0.35(Predicted)

1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E125641-100mg
1-(3-Ethyl-3h-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
1406889-83-5
100mg
$ 95.00 2022-06-05
TRC
E125641-500mg
1-(3-Ethyl-3h-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
1406889-83-5
500mg
$ 365.00 2022-06-05
TRC
E125641-1g
1-(3-Ethyl-3h-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
1406889-83-5
1g
$ 570.00 2022-06-05
Life Chemicals
F1907-1651-0.25g
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
1406889-83-5 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-1651-0.5g
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
1406889-83-5 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-1651-1g
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
1406889-83-5 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-1651-2.5g
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
1406889-83-5 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-1651-5g
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
1406889-83-5 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-1651-10g
1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine
1406889-83-5 95%+
10g
$1684.0 2023-09-07

Additional information on 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine

Recent Advances in the Study of 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine (CAS: 1406889-83-5)

The compound 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine (CAS: 1406889-83-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its imidazopyridine core and methylthio-propylamine side chain, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity for various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary results suggest that this molecule exhibits promising inhibitory activity against specific kinase isoforms, which could have implications for the treatment of cancer and inflammatory diseases.

In vitro and in vivo studies have further explored the compound's pharmacokinetic and pharmacodynamic profiles. One notable study demonstrated that 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine exhibits favorable metabolic stability and low cytotoxicity, making it a viable candidate for further drug development. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its potential application for neurological disorders, although further validation is required.

The mechanism of action of 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine has been investigated using a combination of biochemical assays and structural biology techniques. X-ray crystallography and NMR spectroscopy have provided insights into the compound's interaction with its putative targets, revealing key structural motifs that contribute to its binding affinity. These findings have informed the design of derivatives with improved potency and selectivity.

Despite these promising advancements, challenges remain in the development of 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine as a therapeutic agent. Issues such as off-target effects and potential drug-drug interactions need to be addressed through rigorous preclinical testing. Future research directions may include the exploration of combination therapies and the development of prodrug formulations to enhance the compound's therapeutic index.

In conclusion, 1-(3-ethyl-3H-imidazo[4,5-b]pyridin-2-yl)-3-(methylthio)propan-1-amine represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity profile warrant further investigation, particularly in the context of targeted therapy for complex diseases. Continued collaboration between chemists, biologists, and clinicians will be essential to translate these findings into clinical applications.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd